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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12386646 Get Quote

This guide provides a detailed analysis of the molecular weight of D-Ribose-1,2-13C2, a

crucial isotopically labeled sugar for researchers in metabolic studies and drug development.

The inclusion of two Carbon-13 isotopes significantly alters the molecular weight from its

naturally occurring counterpart, a distinction vital for mass spectrometry-based analyses.

Molecular Weight Determination
The molecular weight of D-Ribose-1,2-13C2 is calculated by summing the atomic masses of its

constituent isotopes. The molecular formula for D-Ribose is C5H10O5. In this labeled variant,

two carbon atoms are the heavy isotope ¹³C, while the remaining three are the common ¹²C

isotope. For the purpose of this high-precision calculation, the most common isotopes of

hydrogen (¹H) and oxygen (¹⁶O) are assumed.

The calculation is as follows:

(2 x Atomic Mass of ¹³C) + (3 x Atomic Mass of ¹²C) + (10 x Atomic Mass of ¹H) + (5 x Atomic

Mass of ¹⁶O)

= (2 x 13.003355 Da) + (3 x 12.000000 Da) + (10 x 1.007825 Da) + (5 x 15.994915 Da)

= 26.00671 Da + 36.000000 Da + 10.07825 Da + 79.974575 Da

= 152.059535 Da
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Data Presentation: Atomic Composition and Mass
The following table summarizes the quantitative data used to determine the molecular weight of

D-Ribose-1,2-13C2.

Element Isotope Quantity
Atomic Mass
(Da)

Total Mass
(Da)

Carbon ¹³C 2 13.003355 26.00671

Carbon ¹²C 3 12.000000 36.000000

Hydrogen ¹H 10 1.007825[1] 10.07825

Oxygen ¹⁶O 5
15.994915[2][3]

[4]
79.974575

Total 20 152.059535

Experimental Protocols
The determination of the molecular weight of an isotopically labeled compound like D-Ribose-
1,2-13C2 is primarily achieved through high-resolution mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of D-Ribose-1,2-13C2 is prepared in a suitable

solvent, such as methanol or water, to a concentration of approximately 1 µg/mL.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is calibrated according to the manufacturer's instructions using a

known calibration standard.

Infusion: The sample is introduced into the mass spectrometer via direct infusion using a

syringe pump at a flow rate of 5-10 µL/min.

Ionization: Electrospray ionization (ESI) is typically used in positive ion mode to generate

protonated molecules, [M+H]⁺.
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Data Acquisition: The instrument is set to acquire data over a mass range that includes the

expected m/z (mass-to-charge ratio) of the target ion. For D-Ribose-1,2-13C2, this would be

centered around m/z 153.06.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

[M+H]⁺ ion of D-Ribose-1,2-13C2. The high resolution of the instrument allows for the

differentiation of this peak from other ions with similar nominal masses. The accurate mass

measurement is then used to confirm the elemental composition.

Visualization of Elemental Composition
The following diagram illustrates the elemental and isotopic composition of D-Ribose-1,2-
13C2, which forms the basis for the molecular weight calculation.
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Caption: Elemental composition of D-Ribose-1,2-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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